β-Sitosterol 3-Heptaacetylmaltoside

Chinese Name

β-谷甾醇-3-七乙酰麦芽糖苷

English Name

标识符

CAS No.

35775-70-3

Compound details reference Kuujia Chemical Encyclopedia: 35775-70-3

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

44%

34/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled34

druglikeness.missing44

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

1185.2800

druglikeness.valid

TPSA

245.6000

druglikeness.valid

pKa_acidic

pKa_basic

LogP

3.2000

druglikeness.valid

LogD

2.8000

druglikeness.valid

HBA

druglikeness.valid

water_solubility

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

druglikeness.valid

corneal_permeability

HIA

Low

druglikeness.valid

bioavailability

0.3000

druglikeness.valid

PPB

0.9500

druglikeness.valid

tissue_distribution

blood_brain_barrier

druglikeness.valid

placental_barrier

milk_secretion

liver_microsome_stability

plasma_stability

half_life

6.5000

druglikeness.valid

CYP1A2_substrate

druglikeness.valid

CYP1A2_inhibitor

druglikeness.valid

CYP2C9_substrate

druglikeness.valid

CYP2C9_inhibitor

druglikeness.valid

CYP2C19_substrate

druglikeness.valid

CYP2C19_inhibitor

druglikeness.valid

CYP2D6_substrate

druglikeness.valid

CYP2D6_inhibitor

druglikeness.valid

CYP3A4_substrate

Yes

druglikeness.valid

CYP3A4_inhibitor

druglikeness.valid

UGT1A1_substrate

UGT1A3_substrate

UGT1A4_substrate

UGT1A6_substrate

UGT1A9_substrate

Ames_test

Negative

druglikeness.valid

micronucleus_test

chromosomal_aberration

DNA_damage

carcinogenicity

druglikeness.valid

LD50_oral

2000.0000

druglikeness.valid

LD50_iv

hepatotoxicity

druglikeness.valid

cardiotoxicity

druglikeness.valid

nephrotoxicity

neurotoxicity

hERG_inhibition

druglikeness.valid

Pgp_substrate

Yes

druglikeness.valid

Pgp_inhibitor

druglikeness.valid

BCRP_substrate

BCRP_inhibitor

OATP1B1_substrate

OATP1B1_inhibitor

OATP1B3_substrate

OATP1B3_inhibitor

drug_induced_liver_injury

QT_prolongation

skin_sensitization

respiratory_toxicity

reproductive_toxicity

Peff

Syn_Accessibility

MRTD

Skin_Sens

Resp_Sens

Photo_tox

Ser_ALK

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

非酒精性脂肪性肝病

Non-alcoholic fatty liver disease

Corresponding Targets:

AMPK (PRKAA1)[object (N/A)RARA (RARA)

高胆固醇血症

Hypercholesterolemia

Corresponding Targets:

ABCA1 (ABCA1)[object (N/A)STAT3 (STAT3)

结肠癌

Colon cancer

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

前列腺增生

Benign prostatic hyperplasia

Corresponding Targets:

BCL2 (BCL2)PRKCE (PRKCE)ESR1 (ESR1)

哮喘

Asthma

Corresponding Targets:

AMPK (PRKAA1)[object (N/A)STAT3 (STAT3)

Plant Sources

No plant sources

β-Sitosterol 3-Heptaacetylmaltoside

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

β-Sitosterol 3-Heptaacetylmaltoside

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.71%5/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility0%0/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability50%3/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution33%2/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability33%1/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A4100%10/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism0%0/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration40%2/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity57%4/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.25%2/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski0%0/16 druglikeness.fields

Risk Assessment

相关化合物